Cas no 126417-81-0 (3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine)
126417-81-0 structure
Product Name:3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine
CAS No:126417-81-0
MF:C10H10FN3
MW:191.204905033112
MDL:MFCD03407433
CID:63821
PubChem ID:6483872
Update Time:2025-10-05
3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine
- 5-(4-Fluoro-phenyl)-2-methyl-2H-pyrazol-3-ylamine
- 3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine(SALTDATA: FREE)
- 5-(4-fluorophenyl)-2-methylpyrazol-3-amine
- BUTTPARK 34\07-82
- 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-amine
- 1H-Pyrazol-5-amine, 3-(4-fluorophenyl)-1-methyl-
- ASINEX-REAG BAS 07754283
- 3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine, AldrichCPR
- AB14045
- MFCD03407433
- LS-07376
- SCHEMBL10112053
- 126417-81-0
- DTXSID20424340
- BB 0241816
- FT-0677877
- F2381-0353
- GHWUZPAXOSXMQB-UHFFFAOYSA-N
- EN300-265791
- AKOS000505587
- DB-012824
- ALBB-023441
- STK735140
-
- MDL: MFCD03407433
- Inchi: 1S/C10H10FN3/c1-14-10(12)6-9(13-14)7-2-4-8(11)5-3-7/h2-6H,12H2,1H3
- InChI Key: GHWUZPAXOSXMQB-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C=C(N)N(C)N=1
Computed Properties
- Exact Mass: 191.08600
- Monoisotopic Mass: 191.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.6
- Topological Polar Surface Area: 43.8A^2
Experimental Properties
- Density: 1.26
- Boiling Point: 364.2 °C at 760 mmHg
- Flash Point: 364.2 °C at 760 mmHg
- Refractive Index: 1.607
- PSA: 43.84000
- LogP: 2.38960
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 25
- Safety Instruction: 45
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189072-100mg |
5-(4-Fluoro-phenyl)-2-methyl-2H-pyrazol-3-ylamine |
126417-81-0 | 95+% | 100mg |
$238 | 2021-08-05 | |
| Chemenu | CM189072-250mg |
5-(4-Fluoro-phenyl)-2-methyl-2H-pyrazol-3-ylamine |
126417-81-0 | 95+% | 250mg |
$341 | 2021-08-05 | |
| Chemenu | CM189072-1g |
5-(4-Fluoro-phenyl)-2-methyl-2H-pyrazol-3-ylamine |
126417-81-0 | 95+% | 1g |
$694 | 2021-08-05 | |
| Fluorochem | 043698-250mg |
3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine |
126417-81-0 | 95% | 250mg |
£77.00 | 2022-03-01 | |
| Fluorochem | 043698-1g |
3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine |
126417-81-0 | 95% | 1g |
£200.00 | 2022-03-01 | |
| TRC | F589173-25mg |
3-(4-fluorophenyl)-1-methyl-1h-pyrazol-5-amine |
126417-81-0 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F589173-50mg |
3-(4-fluorophenyl)-1-methyl-1h-pyrazol-5-amine |
126417-81-0 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F589173-250mg |
3-(4-fluorophenyl)-1-methyl-1h-pyrazol-5-amine |
126417-81-0 | 250mg |
$ 185.00 | 2022-06-05 | ||
| Chemenu | CM189072-1g |
5-(4-Fluoro-phenyl)-2-methyl-2H-pyrazol-3-ylamine |
126417-81-0 | 95%+ | 1g |
$427 | 2024-08-02 | |
| Chemenu | CM189072-100mg |
5-(4-Fluoro-phenyl)-2-methyl-2H-pyrazol-3-ylamine |
126417-81-0 | 95%+ | 100mg |
$157 | 2024-08-02 |
3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-amine Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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